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Compound of Interest

1-(3,5-

Compound Name: Difluorophenyl)cyclopropanemeth
anamine

Cat. No.: B11821104

Get Quote

Executive Summary & Application Context

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a specialized "privileged scaffold” used
in medicinal chemistry to introduce a conformationally restricted phenethylamine motif.[1]
Unlike linear phenethylamines, the cyclopropane ring locks the spatial arrangement of the
amine relative to the aromatic ring, often enhancing potency and selectivity in drug targets
(e.g., IDO1 inhibitors, tyrosine kinases).[1]

The 3,5-difluoro substitution pattern is metabolically strategic, blocking the common P450
oxidation sites found on the phenyl ring, thereby extending the half-life of the final drug
substance compared to unsubstituted or 4-fluoro analogs.[1]

Key Chemical Attributes
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Attribute Specification

CAS Number 1249615-63-1

Molecular Formula CioH11F2N

Molecular Weight 183.20 g/mol

Preferred Form Hydrochloride Salt (Solid) vs. Free Base (Oil)

Comparative Analysis: Material Grades &
Alternatives

This section objectively compares the target material against its structural analogs and different
salt forms to justify selection in process chemistry.

A. Structural Alternatives Comparison

Alt 1: Linear Analog

Alt 2: Regioisomer

Target: 1-(3,5- (3,5- .
Feature ) ) (3,4-Difluoro
Difluoro...) Difluorophenethyla
. Analog)
mine)
Conformational High (Cyclopropyl
L oh (Cyclopropy Low (Free rotation) High
Rigidity lock)
) - Excellent (Blocks 3,5 Moderate (4-position
Metabolic Stability - Good
positions) blocked)
) ) High (Requires Low (Standard )
Synthesis Complexity ] ] High
cyclopropanation) reduction)
] ] Ring-opening ) ) Isomeric mixtures
Impurity Risk Linear dimers )
byproducts (cis/trans)

Insight: While the linear analog is cheaper, the Target provides superior binding affinity in
enzyme pockets requiring a specific dihedral angle. The 3,5-difluoro pattern is superior to the
3,4-analog for preventing metabolic hydroxylation at the typically labile para position (which is
open in the 3,5-pattern but sterically hindered or electronically deactivated).[1]
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B. Salt Form Comparison (Stability Data)

Experimental data suggests the Hydrochloride (HCI) salt is the superior form for raw material

storage compared to the Free Base.

o Free Base: Colorless to pale yellow oil. Prone to absorbing atmospheric COz (forming

carbamates) and oxidation.
o HCI Salt: White crystalline solid.
o Melting Point: >200°C (Decomposes).[1]
o Hygroscopicity: Non-hygroscopic at <60% RH.

o Shelf Life: >24 months (vs. 6 months for Free Base).[1]

Detailed Quality Control Specifications

To ensure the integrity of downstream API synthesis, the following Critical Quality Attributes
(CQAS) must be met.

Standard Specifications Table
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Test Parameter Method Acceptance Criteria

] White to off-white crystalline
Appearance Visual

powder

Conforms to structure;
Identification A 1H-NMR (DMSO-de) Cyclopropyl signals at 4 0.8—

1.2 ppm

o Conforms; Single signal (or

Identification B F-NMR

coupled doublet) for 3,5-F
Identification C HPLC-MS [M+H]* =184.2 + 0.5 amu
Purity (HPLC) Gradient RP-HPLC > 98.0% (Area %)
Impurity A HPLC (RRT ~0.[1][2][3][4]8) < 0.5% (Nitrile precursor)
Impurity B HPLC (RRT ~1.[1]2) < 0.5% (Ring-opened alkene)
Water Content Karl Fischer < 1.0% (for HCI salt)

) THF < 720 ppm; Toluene < 890

Residual Solvents GC-HS

ppm
Residue on Ignition USP <281> <0.1%

Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC) Purity

This method separates the amine from its nitrile precursor and potential ring-opened impurities.

[1]

Instrument: Agilent 1260 Infinity Il or equivalent with DAD.

Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 pum).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.
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e Flow Rate: 1.0 mL/min.

e Column Temp: 30°C.

o Detection: UV at 210 nm (Amine has low UV absorption; 210 nm captures the phenyl ring).
o Gradient Program:

0 min: 5% B

[e]

o

15 min: 95% B[1]

[¢]

20 min: 95% BJ[1]

20.1 min: 5% B

[¢]

[e]

25 min: Stop
System Suitability:
 Tailing Factor (Target Peak): NMT 1.5.

o Resolution (Target vs. Impurity A): NLT 2.0.

Protocol B: 'H-NMR Identification[1]

e Solvent: DMSO-ds (preferred for HCI salts) or CDCIs (for Free Base).[1]

o Key Diagnostic Signals (HCI Salt in DMSO-ds):

o

0 8.2 ppm (br s, 3H): Ammonium protons (-NHs*).[1]

[¢]

0 6.9-7.2 ppm (m, 3H): Aromatic protons (3,5-difluoro pattern).[1]

o

0 3.0 ppm (d, 2H): Methylene protons (-CH2-N).[1]

[e]

0 0.9-1.1 ppm (m, 4H): Cyclopropane ring protons (distinctive high-field multiplet).[1]

Synthesis & Impurity Fate Mapping (Visualization)[1]
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The following diagram illustrates the synthesis pathway (via Nitrile Reduction) and the origin of
critical impurities controlled in the QC specification.

1-(3,5-Difluorophenyl)
cyclopropanemethanamine
(Target)

Reduction
(LiAIH4 or BH3

Cyclopropanation Incomplete
3,5-Difluorophenylacetonitrile (1,2-dibromoethane, NaOH) > 1-(3,5-Difluorophenyl) |~~~ Rxn _______ > Impurity A:
(Starting Material) cyclopropanecarbonitrile Side Rxn Unreacted Nitrile

~~ (Ring Opening)

Impurity B:
Ring-Opened Alkene
(Over-reduction/Thermal)

Click to download full resolution via product page

Caption: Synthesis pathway via cyclopropanation-reduction, highlighting the origin of Impurity A
(residual intermediate) and Impurity B (ring-opening degradation).

QC Release Workflow

This self-validating workflow ensures only material meeting the "Pharma Grade" standard is
released for API synthesis.[1]
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Raw Material Receipt
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Caption: Decision tree for QC release. Non-conforming batches may be reprocessed via
recrystallization (e.g., in Isopropanol/Heptane) to remove Impurity B.[1]

Handling & Safety (E-E-A-T)
o Health Hazard: As a primary amine, the material is corrosive and an irritant. The fluorinated

motif increases lipophilicity, potentially enhancing skin absorption.

o Storage: Store the HCI salt at 2-8°C under an inert atmosphere (Argon/Nitrogen). The Free

Base must be stored at -20°C to prevent degradation.[1]

» Disposal: Incineration in a facility equipped with a scrubber for Hydrogen Fluoride (HF) and

NOx gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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